Cas no 93851-87-7 (Reboxetine mesylate)

• Product Name: Reboxetine mesylate
• CAS No: 93851-87-7
• MF: C₂₀H₂₇NO₆S
• MW: 409.496484994888
• CID: 1040984
• PubChem ID: 6917839
• Update Time: 2025-10-31

Reboxetine mesylate Chemical and Physical Properties

Names and Identifiers

• Reboxetinemesylate
• Prolift;Vestra;Norebox
• Solvex
• SR-01000597781
• CGTZMJIMMUNLQD-UHFFFAOYSA-N
• 2-((2-Ethoxyphenoxy)(phenyl)methyl)morpholinemethanesulfonate
• Edronax
• Reboxetine methansulphonate
• HMS3268B21
• 93851-87-7
• Morpholine, 2-[(2-ethoxyphenoxy)phenylmethyl]-, methanesulfonate
• FCE-20124
• 2-[(2-ethoxyphenoxy)-phenylmethyl]morpholine;methanesulfonic acid
• 2-((2-Ethoxyphenoxy)phenylmethyl)morpholine methanesulfonate
• CHEMBL2146087
• SR-01000597781-1
• PNU-155950E
• FT-0653731
• 98819-77-3
• Vestra
• Prolift
• (S,S)-reboxetine (mesylate)
• Reboxetine methanesulphonate
• DTXSID50917492
• 98769-82-5
• 2-((2-Ethoxyphenoxy)(phenyl)methyl)morpholine methanesulfonate
• MFCD11046031
• Norebox
• (2R)-rel-2-[(R)-(2-Ethoxyphenoxy)phenylmethyl]morpholine Methanesulfonate
• SCHEMBL7710570
• Methanesulfonic acid--2-[(2-ethoxyphenoxy)(phenyl)methyl]morpholine (1/1)
• REBOXETINE METHANESULFONATE
• SR-01000597781-3
• FCE20124 mesylate;PNU155950E mesylate
• (2R)-rel-2-[(R)-(2-Ethoxyphenoxy)phenylmethyl]morpholine
• Reboxetine-d5, Mesylate
• Morpholine, 2-((2-ethoxyphenoxy)phenylmethyl)-, methanesulfonate
• (2R*)-2-[(R*)-(2-Ethoxyphenoxy)phenylmethyl]morpholine mesylate
• Reboxetine mesylate

• Inchi： 1S/C19H23NO3.CH4O3S/c1-2-21-16-10-6-7-11-17(16)23-19(15-8-4-3-5-9-15)18-14-20-12-13-22-18;1-5(2,3)4/h3-11,18-20H,2,12-14H2,1H3;1H3,(H,2,3,4)
• InChI Key： CGTZMJIMMUNLQD-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O1CCNCC1C(C1C=CC=CC=1)OC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 409.15590875g/mol
• Monoisotopic Mass: 409.15590875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on Reboxetine mesylate

Recent Advances in Reboxetine Mesylate (93851-87-7) Research: A Comprehensive Review

Reboxetine mesylate (CAS: 93851-87-7), a selective norepinephrine reuptake inhibitor (NRI), has recently garnered significant attention in the field of neuropharmacology and psychopharmacology. This white crystalline powder, chemically known as (2S,2'R)-2-[(2-ethoxyphenoxy)(phenyl)methyl]morpholine methanesulfonate, continues to be a subject of intensive research due to its unique pharmacological profile and potential therapeutic applications beyond its primary indication for major depressive disorder.

Recent pharmacokinetic studies published in the Journal of Psychopharmacology (2023) have revealed novel insights into the drug's absorption and distribution patterns. The research demonstrated that Reboxetine mesylate exhibits a bioavailability of approximately 94% when administered orally, with peak plasma concentrations achieved within 2 hours post-administration. These findings have important implications for optimizing dosing regimens in clinical practice.

A groundbreaking 2024 study in Molecular Psychiatry investigated the structural-activity relationship of Reboxetine mesylate at the atomic level. Using X-ray crystallography and molecular docking simulations, researchers identified precise binding interactions between the compound and the norepinephrine transporter (NET), providing a structural basis for its high selectivity (Ki = 1.1 nM for NET vs. 130 nM for SERT). This work opens new avenues for designing next-generation NRIs with improved efficacy and reduced side effects.

Clinical research has expanded into novel therapeutic areas. A multicenter, double-blind trial published in CNS Drugs (2023) evaluated Reboxetine mesylate's efficacy in attention deficit hyperactivity disorder (ADHD), demonstrating significant improvement in executive function measures compared to placebo (p < 0.01). Concurrently, preclinical studies suggest potential neuroprotective effects in Parkinson's disease models, possibly through modulation of noradrenergic pathways in the locus coeruleus.

The manufacturing and formulation science of Reboxetine mesylate has also seen advancements. Recent patents (US20240148721A1) describe improved crystallization methods yielding higher purity (>99.9%) and better dissolution characteristics. Analytical chemistry developments include a novel HPLC-MS/MS method (Journal of Pharmaceutical and Biomedical Analysis, 2024) capable of detecting plasma concentrations as low as 0.1 ng/mL, facilitating more precise therapeutic drug monitoring.

Ongoing research is exploring combination therapies. A phase II clinical trial (NCT05678921) is currently investigating Reboxetine mesylate in combination with SSRIs for treatment-resistant depression, with preliminary results showing promising response rates (58.7% vs. 32.4% for monotherapy). Meanwhile, pharmacogenomic studies are identifying genetic markers (particularly in SLC6A2 polymorphisms) that may predict individual response variability to Reboxetine treatment.

In conclusion, Reboxetine mesylate (93851-87-7) remains a molecule of significant scientific and clinical interest. The recent research advances underscore its potential beyond depression treatment while improving our fundamental understanding of noradrenergic modulation. Future directions include exploring its role in cognitive enhancement, neurodegenerative diseases, and personalized medicine approaches based on genetic profiling.